Cas no 71172-42-4 (N-(3-Methoxypropyl)formamide)

• Product Name: N-(3-Methoxypropyl)formamide
• CAS No: 71172-42-4
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 976175
• PubChem ID: 349252
• Update Time: 2025-10-25

N-(3-Methoxypropyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)formamide
• 3-methoxy propylformamide
• AC1L8AVB
• AC1Q4FTT
• AG-G-78555
• CTK2H9860
• N-(3-Methoxy-propyl)-formamid
• N-(3-methoxy-propyl)-formamide
• NCIOpen2_003696
• NSC408874
• SCHEMBL402120
• NSC 408874
• N-(3-METHOXYPROPYL)-FORMAMIDE
• 71172-42-4
• starbld0039724
• DTXSID10325150
• AKOS006350545
• NSC-408874
• DS-001866
• N-(3-Methoxypropyl)formamide

• Inchi： 1S/C5H11NO2/c1-8-4-2-3-6-5-7/h5H,2-4H2,1H3,(H,6,7)
• InChI Key： VTQINHDYJQCMGU-UHFFFAOYSA-N
• SMILES： O(C)CCCNC=O

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-Methoxypropyl)formamide

Exploring the Properties and Applications of N-(3-Methoxypropyl)Formamide (CAS No. 71172-42-4)

N-(3-Methoxypropyl)formamide, also known by its CAS number 71172-42-4, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a formamide functional group with a 3-methoxypropyl chain. The combination of these groups imparts distinctive chemical and physical properties, making it suitable for a wide range of applications.

The molecular structure of N-(3-Methoxypropyl)formamide consists of a formamide group (-CONH-) attached to a 3-methoxypropyl chain. This structure not only enhances its solubility in polar solvents but also contributes to its ability to act as a hydrogen bond donor and acceptor. Recent studies have highlighted its potential as a solvent in organic synthesis due to its high polarity and ability to dissolve a variety of organic compounds.

One of the most notable applications of N-(3-Methoxypropyl)formamide is in the field of catalysis. Researchers have demonstrated that this compound can serve as an effective catalyst in various organic reactions, including nucleophilic substitutions and aldol condensations. Its ability to stabilize transition states through hydrogen bonding has been particularly advantageous in these reactions.

In addition to its catalytic applications, N-(3-Methoxypropyl)formamide has also been explored for its role in drug delivery systems. Its biocompatibility and ability to form stable complexes with drugs make it a promising candidate for targeted drug delivery. Recent studies have shown that it can enhance the bioavailability of certain drugs by improving their solubility and permeability.

The synthesis of N-(3-Methoxypropyl)formamide involves several methods, including the reaction of formic acid with 3-methoxypropylamine in the presence of an acid catalyst. This reaction is efficient and yields high purity product, making it suitable for large-scale production. The stability of the compound under various conditions has also been extensively studied, with results indicating that it is relatively stable under normal storage conditions.

From an environmental perspective, N-(3-Methoxypropyl)formamide has shown low toxicity towards aquatic organisms, which aligns with current trends towards greener chemical processes. Its biodegradability has also been assessed, with findings suggesting that it can be effectively degraded under aerobic conditions.

In conclusion, N-(3-Methoxypropyl)formamide (CAS No. 71172-42-4) is a multifaceted compound with applications spanning organic synthesis, catalysis, and drug delivery. Its unique chemical properties and favorable environmental profile make it an attractive choice for researchers and industries alike. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in the chemical sciences.